Introduction: The 5-HT1B Receptor - A Key Modulator of Neurotransmission

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*5-(Nonyloxy)tryptamine*
CAS No.:	*157798-12-4*
Cat. No.:	*B106180*

Get Quote

The 5-hydroxytryptamine (serotonin) 1B receptor (5-HT1B) is a G-protein coupled receptor (GPCR) of paramount importance in neuroscience and pharmacology. As a member of the 5-HT1 receptor family, it couples primarily to inhibitory Gαi/o proteins.[1][2] Activation of the 5-HT1B receptor triggers a signaling cascade that inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic adenosine monophosphate (cAMP) levels.[1][3] This receptor is uniquely positioned as both an autoreceptor on the presynaptic terminals of serotonergic neurons, where it inhibits serotonin release, and as a heteroreceptor on the terminals of non-serotonergic neurons, where it modulates the release of other key neurotransmitters such as acetylcholine, glutamate, GABA, and noradrenaline.[4][5][6]

This dual regulatory function places the 5-HT1B receptor at the center of numerous physiological and pathological processes, including mood, anxiety, aggression, and memory.[4] Pharmacologically, it is a well-established target for the treatment of acute migraine, where its activation leads to the vasoconstriction of dilated cerebral arteries.[7][8] Furthermore, its role in modulating various neurotransmitter systems makes it a compelling target for developing novel therapeutics for psychiatric disorders like depression and substance use disorders.[9][10]

© 2026 BenchChem. All rights reserved.

This guide provides a comprehensive framework for the preclinical evaluation of novel 5-HT1B receptor agonists, outlining a logical progression of experiments from initial molecular interactions to complex in vivo responses. The protocols and rationale described herein are designed to build a robust pharmacological profile, enabling researchers to make informed decisions in the drug development process.

Caption: Canonical Gαi-mediated signaling pathway of the 5-HT1B receptor.

Part I: In Vitro Characterization: From Binding to Function

The foundational step in characterizing any novel compound is to determine its direct interaction with the target receptor and to quantify the functional consequences of that interaction. This is achieved through a tiered approach of in vitro assays.

Binding Affinity Determination

Causality: Before assessing function, it is critical to determine if, and how strongly, a test compound binds to the 5-HT1B receptor. A high-affinity interaction is often a prerequisite for a potent drug. The radioligand competition binding assay is the gold standard for quantifying this interaction, yielding the inhibition constant (Ki), a measure of the compound's binding affinity.

Protocol: Radioligand Competition Binding Assay

This protocol is a self-validating system. The inclusion of controls for total binding (radioligand only) and non-specific binding (radioligand + excess known unlabeled ligand) allows for the calculation of specific binding, ensuring the measured signal is target-mediated.

- Objective: To determine the affinity (Ki) of a test compound for the 5-HT1B receptor.
- Materials:
  - Cell membranes from a cell line stably expressing the human 5-HT1B receptor (e.g., HEK293, CHO).
  - Radioligand: e.g., [^{3}H]-GR125743 or another suitable high-affinity 5-HT1B antagonist/agonist.

© 2026 BenchChem. All rights reserved.

- Unlabeled competitor (for non-specific binding): Serotonin (5-HT) or a high-affinity unlabeled ligand (e.g., Sumatriptan) at 1000x its Ki.
- Test compounds (unlabeled agonists).
- Assay Buffer: 50 mM Tris-HCl, 10 mM $MgCl_2$, 0.1% BSA, pH 7.4.[11]
- 96-well plates, filter mats (e.g., GF/B or GF/C, pre-soaked in polyethylenimine), scintillation fluid, and a microplate scintillation counter.

- Step-by-Step Methodology:
  - Compound Plating: Prepare serial dilutions of the test compound in assay buffer. Add 25 µL of each concentration to triplicate wells of a 96-well plate. Also prepare wells for total binding (25 µL buffer) and non-specific binding (25 µL of 10 µM 5-HT).
  - Radioligand Preparation: Dilute the radioligand in assay buffer to a final concentration at or near its Kd value (e.g., 0.5-1.0 nM [^{3}H]-GR125743). This maximizes the specific binding window while maintaining assay sensitivity.[12]
  - Membrane Preparation: Thaw the receptor membrane preparation on ice and dilute in ice-cold assay buffer to a concentration that yields a robust signal without depleting the radioligand (typically 5-15 µg protein per well).[11]
  - Incubation: Add 100 µL of diluted membranes to each well, followed by 25 µL of the diluted radioligand. The final assay volume is 150 µL. Incubate the plate at room temperature (or 25-30°C) for 60-90 minutes to reach equilibrium.
  - Harvesting: Terminate the reaction by rapid filtration through the filter mat using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer (50 mM Tris-HCl) to remove unbound radioligand.
  - Counting: Dry the filter mat, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) for each well using a microplate scintillation counter.

- Data Analysis:

© 2026 BenchChem. All rights reserved.

- Calculate specific binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
- Convert the CPM for each test compound concentration into a percentage of specific binding.
- Plot the percent specific binding against the log concentration of the test compound to generate a competition curve.
- Use non-linear regression (sigmoidal dose-response) to determine the IC50 value (the concentration of test compound that inhibits 50% of the specific radioligand binding).
- Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.[13]

Compound	Receptor Type	Radioligand	Ki (nM)	Reference
Sumatriptan	5-HT1B/1D	[^{3}H]5-HT	~4	[8]
Zolmitriptan	5-HT1B/1D	[^{125}I]GTI	~2	[10]
CP-94253	5-HT1B selective	[^{3}H]GR125743	~2.5	[14]
Serotonin (5-HT)	Non-selective	[^{3}H]5-HT	~3	N/A

Functional Potency and Efficacy

Causality: Binding affinity does not guarantee biological activity. A compound can be a binder but an antagonist (blocker) or have no effect. Functional assays are essential to measure the degree to which an agonist activates the receptor and initiates a cellular response. We measure this through potency (EC50, the concentration for half-maximal response) and efficacy (Emax, the maximum response).

Protocol 1: [^{35}S]GTPγS Binding Assay

This assay directly measures the first step of G-protein activation, providing a clean, proximal readout of receptor activation that is less prone to signal amplification artifacts found in downstream assays.[15]

© 2026 BenchChem. All rights reserved.

- Objective: To determine the potency (EC50) and efficacy (Emax) of a test agonist in stimulating G-protein activation.
- Principle: In the inactive state, the Gαi subunit is bound to GDP. Receptor activation by an agonist promotes the exchange of GDP for GTP. This assay uses the non-hydrolyzable GTP analog, [^{35}S]GTPγS, which accumulates on the activated Gα subunit and can be quantified. [15][16]
- Step-by-Step Methodology:
  - Assay Setup: Perform the assay in 96-well plates. Prepare serial dilutions of the test agonist.
  - Reagents:
    - Assay Buffer: 20 mM HEPES, 100 mM NaCl, 10 mM $MgCl_2$, pH 7.4.
    - GDP: Add to the assay buffer to a final concentration of 10-30 µM to ensure G-proteins are in their inactive state at baseline.
    - [^{35}S]GTPγS: Dilute in assay buffer to a final concentration of 0.1-0.5 nM.
    - 5-HT1B receptor membranes (10-20 µg protein/well).
  - Incubation: To each well, add membranes, GDP, test agonist, and finally [^{35}S]GTPγS. Incubate at 30°C for 60 minutes.
  - Termination & Measurement: Terminate the reaction by filtration, similar to the binding assay. The amount of bound [^{35}S]GTPγS on the filter is quantified by scintillation counting.
  - Controls: Basal binding (no agonist) and maximal stimulation (saturating concentration of a known full agonist like 5-HT) must be included.
- Data Analysis: Subtract basal binding from all values. Express the data as a percentage of the stimulation produced by the saturating concentration of the reference agonist. Plot the percent stimulation vs. log agonist concentration and use non-linear regression to determine EC50 and Emax.


© 2026 BenchChem. All rights reserved.

Protocol 2: cAMP Inhibition Assay

This assay measures a key downstream consequence of Gαi activation. It is a robust and highly validated method for assessing the function of Gi-coupled receptors.

- Objective: To measure the agonist-induced inhibition of adenylyl cyclase activity.
- Principle: The 5-HT1B receptor's Gαi subunit inhibits adenylyl cyclase, the enzyme that produces cAMP. To measure this inhibition, cAMP levels are first artificially elevated using an agent like forskolin. The agonist's ability to reduce this stimulated cAMP level is then quantified.[1][17]
- Step-by-Step Methodology (using HTRF technology):
  - Cell Culture: Use a cell line expressing the 5-HT1B receptor (e.g., HEK293-5HT1B). Plate cells in 384-well plates and grow overnight.
  - Compound Addition: Remove culture medium. Add test compounds at various concentrations and pre-incubate for 15-30 minutes.
  - Stimulation: Add forskolin (e.g., 1-10 µM final concentration, to be optimized) to all wells (except negative control) to stimulate cAMP production. Incubate for another 15-30 minutes.
  - Lysis and Detection: Lyse the cells and detect cAMP levels using a commercial kit (e.g., Cisbio HTRF cAMP dynamic 2) following the manufacturer's instructions. This involves adding two reagents: a cAMP antibody labeled with a donor fluorophore (Europium cryptate) and cAMP labeled with an acceptor fluorophore (d2).
  - Measurement: Read the plate on an HTRF-compatible reader. The HTRF signal is inversely proportional to the amount of cAMP produced in the cells.[18]
- Data Analysis: Convert the HTRF ratio to cAMP concentration using a standard curve. Plot the percent inhibition of the forskolin-stimulated response vs. log agonist concentration. Use non-linear regression to determine the EC50 for cAMP inhibition.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for a 5-HT1B agonist cAMP inhibition HTRF assay.

Part II: In Vivo and Ex Vivo Evaluation

After establishing a compound's in vitro profile, the investigation must move into more complex biological systems to assess physiological relevance and therapeutic potential.

Ex Vivo Tissue Assays

Causality: To bridge the gap between isolated cells and a whole organism, ex vivo tissue preparations provide a physiologically relevant system. For 5-HT1B agonists developed for migraine, their ability to constrict relevant blood vessels is a critical functional readout that directly tests the therapeutic mechanism.[4][8]

- Assay: Isolated tissue bath vasoconstriction assay.
- Methodology:
  - Isolate arteries (e.g., rabbit basilar or coronary arteries) known to express functional 5-HT1B receptors.
  - Mount arterial rings in an organ bath containing physiological salt solution, gassed with 95% O_2/5% CO_2 at 37°C.
  - Connect the rings to an isometric force transducer to measure tension (contraction).

© 2026 BenchChem. All rights reserved.

- Construct cumulative concentration-response curves for the test agonist and measure the contractile response.

- Significance: This assay provides crucial data on the agonist's ability to elicit a physiological response in native tissue, which is more predictive of in vivo efficacy for vascular indications than cell-based assays alone.

In Vivo Behavioral Models

Causality: The ultimate test of a CNS-active compound is its ability to modify behavior in a living animal. The choice of model is dictated by the therapeutic hypothesis. For example, if an agonist is being developed for depression, its effects in models sensitive to antidepressant drugs are evaluated. These models integrate the drug's pharmacokinetics, target engagement, and downstream network effects.

- Common Behavioral Paradigms:

  - Locomotor Activity: Assesses sedative or stimulant side effects. 5-HT1B agonists often produce a characteristic hypolocomotion.[19]

  - Forced Swim Test / Tail Suspension Test: Models of behavioral despair used to screen for antidepressant-like activity.[9]

  - Elevated Plus Maze: A model of anxiety-like behavior.[20]

  - Drug Self-Administration: A model for addiction, used to assess if the agonist can reduce the reinforcing effects of drugs of abuse.[10]

Protocol: General In Vivo Dosing and Behavioral Testing

This protocol requires rigorous controls to ensure that observed effects are due to the compound and not confounding variables.

- Objective: To assess the effect of a 5-HT1B agonist on a specific behavioral outcome.

- Methodology:


© 2026 BenchChem. All rights reserved.

- Animal Selection: Choose an appropriate species and strain (e.g., C57BL/6J mice or Sprague-Dawley rats). For target validation, 5-HT1B receptor knockout mice can be invaluable to confirm the effect is receptor-mediated.[21][22]
- Dosing: Determine the dose range based on in vitro potency and any available pharmacokinetic data. Administer the compound via an appropriate route (e.g., intraperitoneal, subcutaneous). A vehicle-treated group serves as the negative control.
- Acclimation: Allow animals to acclimate to the testing room and apparatus to reduce stress-induced variability.
- Testing: Conduct the behavioral test at the predicted time of maximal brain exposure (Tmax) of the compound.
- Blinding and Randomization: The experimenter must be blind to the treatment conditions, and animals must be randomly assigned to groups to prevent bias.
- Data Collection: Use automated tracking software for objective measures (e.g., distance traveled, time in zones) whenever possible.

Part III: Integrated Data Analysis and Candidate Progression

Characterizing a 5-HT1B agonist is a multi-stage process where data from each step informs the next. A successful candidate will demonstrate a clear and logical progression through this experimental funnel.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Decision workflow for 5-HT1B agonist characterization.

© 2026 BenchChem. All rights reserved.

Interpretation:

- Binding vs. Function: A compound should ideally have high binding affinity (low Ki) and high functional potency (low EC50). A large divergence between these values may indicate issues like poor cell permeability or complex receptor interactions.
- Efficacy: The Emax value defines whether the compound is a full agonist (comparable to 5-HT) or a partial agonist. This is critical, as partial agonism can be a desirable trait to reduce side effects.
- In Vitro to In Vivo: A potent in vitro agonist that fails in vivo may have poor pharmacokinetic properties (e.g., low brain penetration) or may engage compensatory mechanisms not present in simpler systems. This highlights the need for pharmacokinetic and receptor occupancy studies.[23]

By systematically applying this integrated experimental approach, researchers can build a comprehensive understanding of a novel 5-HT1B receptor agonist, rigorously validating its mechanism and confidently assessing its therapeutic potential.

References

- ResearchGate. (n.d.). 5-HT1B receptor signaling pathways. Retrieved from [Link]
- ResearchGate. (n.d.). 5-HT1B receptor signaling pathways. The 5-HT1BR is negatively coupled.... Retrieved from [Link]
- REPROCELL. (2022, April 21). Everything we know about the 5-HT1B receptor. Retrieved from [Link]
- Patsnap Synapse. (2024, June 21). What are 5-HT1B receptor agonists and how do they work?. Retrieved from [Link]
- Patsnap Synapse. (2024, June 21). What are 5-HT1B receptor antagonists and how do they work?. Retrieved from [Link]
- McAllister, G. (2000). Signalling pathways activated by 5-HT(1B)/5-HT(1D) receptors in native smooth muscle and primary cultures of rabbit renal artery smooth muscle cells.

© 2026 BenchChem. All rights reserved.

PubMed. Retrieved from [Link]

- Slassi, A. (2002). Recent advances in 5-HT1B/1D receptor antagonists and agonists and their potential therapeutic applications. PubMed. Retrieved from [Link]
- Goadsby, P. J. (2001). Mechanisms of action of the 5-HT1B/1D receptor agonists. PubMed. Retrieved from [Link]
- Wikipedia. (n.d.). 5-HT1B receptor. Retrieved from [Link]
- Neisewander, J. L., et al. (2016). Preclinical Evidence That 5-HT1B Receptor Agonists Show Promise as Medications for Psychostimulant Use Disorders. International Journal of Neuropsychopharmacology. Retrieved from [Link]
- Assay Guidance Manual. (2012). GTPγS Binding Assays. National Center for Biotechnology Information. Retrieved from [Link]
- Smith, C. J., et al. (2019). 5-HT1B RECEPTOR-MEDIATED ACTIVATION OF ERK1/2 REQUIRES BOTH Gαi/o AND β-ARRESTIN PROTEINS. ACS Chemical Neuroscience. Retrieved from [Link]
- Assay Guidance Manual. (2019). Measurement of cAMP for Gαs-and Gαi Protein-Coupled Receptors (GPCRs). Retrieved from [Link]
- Trinquet, E., et al. (2015). Forskolin-free cAMP assay for Gi-coupled receptors. PubMed. Retrieved from [Link]
- Creative Bioarray. (n.d.). GTPγS Binding Assay. Retrieved from [Link]
- Assay Guidance Manual. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). National Center for Biotechnology Information. Retrieved from [Link]
- Sun, S., et al. (2005). Assay development and data analysis of receptor-ligand binding based on scintillation proximity assay. PubMed. Retrieved from [Link]
- Slassi, A. (2002). Recent Advances in 5-HT1B / 1D Receptor Antagonists and Agonists and their Potential Therapeutic Applications. ResearchGate. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Springer Nature Experiments. (n.d.). [35S]GTPγS Binding in G Protein-Coupled Receptor Assays. Retrieved from [Link]
- Springer Nature Experiments. (2011). [35S]GTPγS Binding as an Index of Total G-Protein and Gα-Subtype-Specific Activation by GPCRs. Retrieved from [Link]
- Assay Guidance Manual. (2012). Receptor Binding Assays for HTS and Drug Discovery. National Center for Biotechnology Information. Retrieved from [Link]
- Zhang, Y., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. Retrieved from [Link]
- Daws, L. C., et al. (2014). 5-HT1B receptor modulation of the serotonin transporter in vivo: Studies using KO mice. Neuropharmacology. Retrieved from [Link]
- Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]
- Kenakin, T., et al. (2012). A Simple Method for Quantifying Functional Selectivity and Agonist Bias. ACS Chemical Neuroscience. Retrieved from [Link]
- Assay Guidance Manual. (2012). GTPγS Binding Assays. PubMed. Retrieved from [Link]
- G. Dunn. (1987). Assays for Drug, Neurotransmitter and Hormone Receptors. Journal of the Royal Statistical Society Series D. Retrieved from [Link]
- Huser, A., et al. (2017). Anatomy and behavioral function of serotonin receptors in Drosophila melanogaster larvae. PLOS ONE. Retrieved from [Link]
- Daws, L. C., et al. (2014). 5-HT1B receptor modulation of the serotonin transporter in vivo: studies using KO mice. PubMed. Retrieved from [Link]
- ACS Publications. (n.d.). Chemical Design and Pharmacokinetics Enable Precision Psychedelic Therapeutics. Retrieved from [Link]
- ResearchGate. (n.d.). Radioligand Binding Assays and Their Analysis. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Stiedl, O., et al. (1999). Animal models for studying serotonin (5-HT) receptor subtypes: relationship to 5-HT system pathologies. PubMed. Retrieved from [Link]
- Journal of Young Pharmacists. (2021). Exploring the Potential of 5-HT1 Receptor Subtypes as Therapeutic Targets for Obesity Treatment in Animal Models. Retrieved from [Link]
- Wesołowska, A., & Kowalska, M. (2020). The role of the serotonin receptor subtypes 5-HT1A and 5-HT7 and its interaction in emotional learning and memory. ScienceDirect. Retrieved from [Link]
- Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology. Retrieved from [Link]
- Comley, J., et al. (2011). [N-methyl-3H3]AZ10419369 binding to the 5-HT1B receptor: in vitro characterization and in vivo receptor occupancy. PubMed. Retrieved from [Link]
- ResearchGate. (n.d.). The Role of Serotonin (5-HT) in Behavioral Control: Findings from Animal Research and Clinical Implications. Retrieved from [Link]
- Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. PubMed. Retrieved from [Link]
- Vida, L. H., et al. (2022). Serotonin regulation of behavior via large-scale neuromodulation of serotonin receptor networks. Nature Neuroscience. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. researchgate.net [researchgate.net]
- 2. researchgate.net [researchgate.net]

- 3. Signalling pathways activated by 5-HT(1B)/5-HT(1D) receptors in native smooth muscle and primary cultures of rabbit renal artery smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. reprocell.com [reprocell.com]
- 5. What are 5-HT1B receptor antagonists and how do they work? [synapse.patsnap.com]
- 6. 5-HT1B receptor - Wikipedia [en.wikipedia.org]
- 7. What are 5-HT1B receptor agonists and how do they work? [synapse.patsnap.com]
- 8. Mechanisms of action of the 5-HT1B/1D receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Recent advances in 5-HT1B/1D receptor antagonists and agonists and their potential therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. academic.oup.com [academic.oup.com]
- 11. giffordbioscience.com [giffordbioscience.com]
- 12. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. 5-HT1B RECEPTOR-MEDIATED ACTIVATION OF ERK1/2 REQUIRES BOTH Gαi/o AND β-ARRESTIN PROTEINS - PMC [pmc.ncbi.nlm.nih.gov]
- 15. dda.creative-bioarray.com [dda.creative-bioarray.com]
- 16. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 17. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 18. researchgate.net [researchgate.net]
- 19. Anatomy and behavioral function of serotonin receptors in Drosophila melanogaster larvae - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Animal models for studying serotonin (5-HT) receptor subtypes: relationship to 5-HT system pathologies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. 5-HT1B receptor modulation of the serotonin transporter in vivo: Studies using KO mice - PMC [pmc.ncbi.nlm.nih.gov]
- 22. 5-HT1B receptor modulation of the serotonin transporter in vivo: studies using KO mice - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 23. [N-methyl-3H3]AZ10419369 binding to the 5-HT1B receptor: in vitro characterization and in vivo receptor occupancy - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Introduction: The 5-HT1B Receptor - A Key Modulator of Neurotransmission]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b106180/docs#introduction-the-5-ht1b-receptor-a-key-modulator-of-neurotransmission]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.